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Compound of Interest

Compound Name: Diamidophosphate

Cat. No.: B1260613

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The synthesis of chemical compounds requires specialized knowledge, equipment,
and adherence to strict safety protocols. This document provides general information on the
chemical principles of phosphorylation and the properties of diamidophosphate for
educational and research purposes only. It is not a step-by-step guide for synthesis. Attempting
to synthesize chemical compounds without appropriate training and facilities can be extremely
dangerous. Always consult and adhere to established safety protocols and institutional
guidelines.

Introduction to Diamidophosphate

Diamidophosphate (DAP) is the simplest phosphorodiamidate, with the chemical formula
PO2(NH2)2". It is recognized as a phosphorylating agent, capable of transferring a phosphate
group to a substrate.[1] This property has made it a subject of significant interest, particularly in
the field of prebiotic chemistry, where it is studied for its potential role in the abiotic formation of
essential biomolecules like nucleic acids and peptides.[1][2][3][4]

Known since the late 19th century, DAP's role as a plausible prebiotic phosphorylating agent
began to be explored more thoroughly around 1999, when it was shown to phosphorylate
sugars in an agueous medium.[2][3][4] More recent research has highlighted its surprising
versatility in facilitating the emergence of key biomolecules, positioning it as a central
compound in modeling prebiotic chemical evolution.[2][3]
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Chemical Properties and Applications

Diamidophosphate salts have several notable properties and applications across various
fields.

Property/Application Description

Chemical Formula (NH4)2HPOa4 (Diammonium Phosphate form)[5]

White crystalline powder (Diammonium

Appearance
Phosphate form)[6]

Solubility Highly soluble in water.[5][6]

Capable of phosphorylating deoxynucleosides

(DNA building blocks) and facilitating the
Phosphorylating Agent synthesis of RNA sequences from smaller

strands.[1] Its efficacy can be enhanced in wet-

dry cycles and by various additives.[7]

Diammonium phosphate (DAP) is the world's
N most widely used phosphorus fertilizer,
Fertilizer - o
providing essential nitrogen and phosphorus for

plant nutrition.[5][6]

Used as a fire retardant, in metal finishing, and
Industrial Uses as an additive in winemaking to sustain yeast

fermentation.[5][6]

Phenyl phosphorodiamidate, an organic
derivative, is used as a controlled-release

Urease Inhibitor . L
fertilizer and acts by inhibiting urease enzymes.

[1]

General Principles of Phosphorylation

Phosphorylation is a fundamental chemical reaction in which a phosphate group is added to a
substrate. This process is vital in organic synthesis and biology, particularly in the formation of
nucleotides for DNA and RNA.[8]
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Several general methods for phosphorylation have been developed over the years, including:

e Phosphotriester and Phosphite Methods: These are foundational techniques in
oligonucleotide synthesis.

e Phosphoramidite Method: A highly efficient method that has become the standard for DNA
and RNA synthesis.[8]

o H-Phosphonate Chemistry: This approach offers a versatile alternative for preparing various
pronucleotides, which are precursors to the active forms of antiviral and anticancer drugs.[9]

The synthesis of phosphate and phosphonate prodrugs is a critical area in medicinal chemistry.
These prodrugs are designed to deliver monophosphates inside cells, overcoming the
challenge that charged monophosphates cannot easily cross cell membranes.[10] The
synthesis often involves coupling a nucleoside with a suitable phosphorylating agent.[10]
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Caption: Generalized workflow for chemical phosphorylation.

Laboratory Safety for Handling Phosphorus
Compounds

Working with phosphorus-containing reagents, especially pyrophoric or highly reactive ones
like white phosphorus, demands strict adherence to safety protocols. While
diamidophosphate itself is not pyrophoric, the principles of handling reactive chemicals are
broadly applicable.
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Hierarchy of Controls: Effective safety relies on a multi-layered approach known as the
hierarchy of controls.

Hierarchy of Safety Controls

Elimination
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Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls

(SOPs, Training)
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Click to download full resolution via product page

Caption: The hierarchy of controls for laboratory safety.

Key Safety Protocols:
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Engineering Controls: Always handle reactive phosphorus compounds in a well-ventilated
area, preferably within a chemical fume hood or a glove box for highly sensitive materials.
[11][12]

Personal Protective Equipment (PPE): Standard PPE includes safety glasses with side
shields or goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves.[11]
[13][14] Always consult the glove manufacturer's compatibility chart for the specific chemicals
being used.[12]

Handling Precautions: Avoid heat, shock, friction, and the formation of dust.[11][12] Keep
reagents away from incompatible materials such as oxidizing agents, halogens, and alkali
materials, which can produce toxic phosphine gas.[11]

Storage: Store phosphorus compounds in tightly sealed containers in a cool, dry, and well-
ventilated place, segregated from incompatible materials.[12][13] Some forms, like white
phosphorus, must be stored under water.[11]

Spill & Emergency Procedures:

o Spill: For solid spills, cover with wet sand, scoop with spark-resistant tools, and place in a
designated container for disposal.[11]

o Fire: Use a water flood and cover with wet sand to keep the material moist.[11]

o Skin/Eye Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and seek medical attention.[11][12]

o Inhalation: Move to fresh air immediately. If breathing has stopped, provide artificial
respiration and seek medical attention.[11]

Training: All personnel must be thoroughly trained on the specific hazards, standard
operating procedures (SOPs), and emergency protocols related to the chemicals they are
handling.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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